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Compound of Interest

Compound Name: Methyl nitroacetate

Cat. No.: B050895 Get Quote

An In-depth Technical Guide to the Physical Properties of Methyl Nitroacetate

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical entities is fundamental. This guide provides a

detailed overview of the physical and spectral properties of methyl nitroacetate (CAS No:

2483-57-0), a valuable reagent in organic synthesis.

Chemical and Physical Properties
Methyl nitroacetate is a clear, colorless to light yellow liquid.[1] A comprehensive summary of

its key physical properties is presented below, compiled from various literature sources.
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Property Value References

Molecular Formula C₃H₅NO₄ [1][2][3]

Molecular Weight 119.08 g/mol [2][3][4][5]

Appearance
Clear, colorless to light yellow

liquid
[1][4]

Boiling Point
195-198 °C (at atmospheric

pressure)
[4][6][7][8]

111-113 °C (at 25 mmHg) [9]

80-82 °C (at 8 mmHg) [9]

Density 1.294 g/mL at 25 °C [1][4][6][7]

Refractive Index 1.425 (n20/D) [1][4][6]

1.4260 (nD20) [7][9]

Flash Point 105 °C (221 °F) - closed cup [1][4][10]

Solubility
Miscible with ethanol, ether,

and most organic solvents.
[1][11][12]

pKa (Predicted) 5.73 ± 0.29 [1]

Spectroscopic Data
Spectroscopic data is crucial for the structural elucidation and identification of methyl
nitroacetate.

Spectroscopy Data Reference

¹H NMR (CDCl₃)
δ 5.20 (s, 2H, CH₂), δ 3.83 (s,

3H, OCH₃)
[9]

Infrared (IR) (Neat) 1776, 1760 cm⁻¹ [9]

Experimental Protocols
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The following sections detail the methodologies for the synthesis and characterization of

methyl nitroacetate.

Synthesis of Methyl Nitroacetate
A common and well-documented procedure for the synthesis of methyl nitroacetate involves

the acid-catalyzed esterification of the dipotassium salt of nitroacetic acid.[9]

Experimental Workflow:

Step 1: Preparation of Dipotassium Salt

Step 2: Esterification

Nitromethane
Reflux at ~160°C for 1 hour

Potassium Hydroxide Solution

Cool to Room Temperature Filter and Wash with Methanol Dry under Vacuum Dipotassium Salt of Nitroacetic Acid

Dipotassium Salt of Nitroacetic Acid

Cool to -15°C

Methanol

Add Concentrated Sulfuric AcidVigorous Stirring Stir at Room Temperature Filter Precipitate Concentrate Filtrate Dissolve in Benzene & Wash with Water Dry Organic Layer (Na₂SO₄) Distill under Reduced Pressure Pure Methyl Nitroacetate

Click to download full resolution via product page

Caption: Workflow for the synthesis of methyl nitroacetate.

Detailed Methodology:[9]

Preparation of the Dipotassium Salt of Nitroacetic Acid: A solution of potassium hydroxide in

water is charged into a three-necked, round-bottomed flask. Nitromethane is added over 30

minutes. The mixture is then heated to reflux for one hour in an oil bath at approximately

160°C. After cooling to room temperature, the precipitated crystalline product is filtered,
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washed with methanol, and dried under vacuum to yield the dipotassium salt of nitroacetic

acid.

Esterification: The finely powdered dipotassium salt is suspended in methanol in a three-

necked flask and cooled to -15°C. Concentrated sulfuric acid is added dropwise with

vigorous stirring, maintaining the temperature at -15°C. The reaction mixture is allowed to

warm to room temperature and stirred for an additional 4 hours.

Work-up and Purification: The precipitate (potassium sulfate) is removed by suction filtration.

The filtrate is concentrated on a rotary evaporator. The residual oil is dissolved in benzene,

washed with water, and the organic layer is dried over anhydrous sodium sulfate. The

benzene is removed by distillation, and the final product, methyl nitroacetate, is purified by

distillation under reduced pressure.

Determination of Physical Properties
Standard laboratory techniques are employed to determine the physical properties of methyl
nitroacetate.

Boiling Point: The boiling point is determined by distillation. For measurements under

reduced pressure, a vacuum distillation setup is used, and the pressure is monitored with a

manometer.

Density: Density is typically measured at a specific temperature (e.g., 25°C) using a

pycnometer or a digital density meter.

Refractive Index: The refractive index is measured using a refractometer, often at the sodium

D-line (589 nm) and at a controlled temperature (e.g., 20°C).

Reactivity and Applications
Methyl nitroacetate is a versatile building block in organic synthesis. Its utility stems from the

presence of both an ester and a nitro group, which can be manipulated in various chemical

transformations.

One notable application is its use in Henry reactions (nitroaldol reactions) and subsequent

transformations. For example, it reacts with aldehydes, such as 4-nitrobenzylideneaniline, to
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form more complex molecules.[1][4]

Methyl Nitroacetate

Methyl (Z)-2-nitro-3-(4-nitrophenyl)-2-propenoate

4-Nitrobenzylideneaniline

Click to download full resolution via product page

Caption: Reaction of methyl nitroacetate to form a propenoate derivative.

This reaction highlights the role of methyl nitroacetate as a nucleophile after deprotonation of

the α-carbon. It is also used in the preparation of α-nitro-arylpentenoates and in copper-

catalyzed cyclopropanation of alkenes.[1][4][11]

Safety Information
Methyl nitroacetate is classified as an irritant.[10] It is irritating to the eyes, respiratory system,

and skin.[1][10] Appropriate personal protective equipment, including gloves and eye/face

protection, should be worn when handling this compound.[10] It should be stored in a cool, dry

place in a tightly sealed container.[10] For detailed safety information, consult the material

safety data sheet (MSDS).[10][12][13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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